BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER
Brand Name: Vulcanchem
CAS No.: 116126-82-0
VCID: VC0056064
InChI: InChI=1S/C13H20O2/c1-4-15-13(14)12-10-6-5-9(7-10)11(12)8(2)3/h5-6,8-12H,4,7H2,1-3H3/t9-,10+,11-,12-/m1/s1
SMILES: CCOC(=O)C1C2CC(C1C(C)C)C=C2
Molecular Formula: C13H20O2
Molecular Weight: 208.30 g/mol

BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER

CAS No.: 116126-82-0

Cat. No.: VC0056064

Molecular Formula: C13H20O2

Molecular Weight: 208.30 g/mol

* For research use only. Not for human or veterinary use.

BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER - 116126-82-0

Specification

CAS No. 116126-82-0
Molecular Formula C13H20O2
Molecular Weight 208.30 g/mol
IUPAC Name ethyl (1R,2R,3R,4S)-3-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxylate
Standard InChI InChI=1S/C13H20O2/c1-4-15-13(14)12-10-6-5-9(7-10)11(12)8(2)3/h5-6,8-12H,4,7H2,1-3H3/t9-,10+,11-,12-/m1/s1
Standard InChI Key HJEFAEQTNTXLHL-WRWGMCAJSA-N
Isomeric SMILES CCOC(=O)[C@@H]1[C@@H]2C[C@H]([C@H]1C(C)C)C=C2
SMILES CCOC(=O)C1C2CC(C1C(C)C)C=C2
Canonical SMILES CCOC(=O)C1C2CC(C1C(C)C)C=C2

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